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Compound of Interest

Compound Name: 1,3-Diisopropylbenzene

Cat. No.: B165221 Get Quote

An In-depth Technical Guide to the Physical Properties of 1,3-Diisopropylbenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1,3-
Diisopropylbenzene. The information is presented in a structured format to facilitate easy

access and comparison, with detailed experimental protocols for key physical property

determination.

Core Physical Properties
1,3-Diisopropylbenzene is an aromatic hydrocarbon, appearing as a colorless liquid at room

temperature.[1][2] It is one of three isomers of diisopropylbenzene, with the chemical formula

C₁₂H₁₈.[1]

Quantitative Data Summary
A summary of the key physical properties of 1,3-Diisopropylbenzene is presented in the table

below for quick reference.
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Property Value Units Conditions Source(s)

Molecular Weight 162.27 g/mol [3]

Density 0.856 g/mL at 25 °C [4]

Boiling Point 203 °C at 760 mmHg [1]

Melting Point -63 °C [1][4]

Refractive Index 1.488 at 20 °C

Water Solubility 4.33 - 42.5 mg/L at 25 °C [1][3][5]

Flash Point 77 °C closed cup [6]

Autoignition

Temperature
840 °F

Experimental Protocols
Detailed methodologies for determining the key physical properties of 1,3-Diisopropylbenzene
are outlined below. These protocols are standard laboratory procedures and can be adapted

based on available equipment.

Determination of Density
The density of a liquid is its mass per unit volume. A common and straightforward method for

determining the density of a liquid like 1,3-Diisopropylbenzene is by using a graduated

cylinder and a balance.[7][8][9]

Apparatus:

Graduated cylinder (e.g., 50 mL or 100 mL)

Electronic balance

1,3-Diisopropylbenzene sample

Procedure:
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Measure the mass of a clean, dry graduated cylinder and record it as m₁.[7]

Pour a known volume of 1,3-Diisopropylbenzene into the graduated cylinder (e.g., 50 mL).

Read the volume from the bottom of the meniscus.[7]

Measure the combined mass of the graduated cylinder and the 1,3-Diisopropylbenzene
sample and record it as m₂.

The mass of the liquid (m) is calculated as m₂ - m₁.

The density (ρ) is then calculated using the formula: ρ = m/V, where V is the volume of the

liquid.[7]

For improved accuracy, the measurement should be repeated multiple times, and the

average value should be reported.[9]

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid. The capillary method is a common technique for determining the boiling

point of a small amount of liquid.[10][11][12]

Apparatus:

Thiele tube or a melting point apparatus

Capillary tube, sealed at one end

Thermometer

Small test tube

Heating oil

1,3-Diisopropylbenzene sample

Procedure:

A small amount of 1,3-Diisopropylbenzene is placed in a small test tube.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.docbrown.info/ephysics/heat5-4.htm
https://www.benchchem.com/product/b165221?utm_src=pdf-body
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.benchchem.com/product/b165221?utm_src=pdf-body
https://www.docbrown.info/ephysics/heat5-4.htm
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://www.benchchem.com/product/b165221?utm_src=pdf-body
https://www.benchchem.com/product/b165221?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

liquid.[10]

The test tube is attached to a thermometer and immersed in a heating bath (e.g., a Thiele

tube filled with oil).[13]

The apparatus is heated slowly. As the temperature rises, a stream of bubbles will emerge

from the open end of the capillary tube.[10][11]

Heating is then discontinued, and the bath is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.[10][11]

Determination of Melting Point
Since 1,3-Diisopropylbenzene is a liquid at room temperature, its melting point is determined

at sub-ambient temperatures. The capillary method is also applicable here, but with a cooling

apparatus.[13][14][15]

Apparatus:

Melting point apparatus with cooling capabilities or a cooling bath (e.g., dry ice/acetone)

Capillary tube

Thermometer

1,3-Diisopropylbenzene sample

Procedure:

A small amount of liquid 1,3-Diisopropylbenzene is introduced into a capillary tube.

The capillary tube is placed in a cooling bath or a melting point apparatus capable of low-

temperature measurements.[14]

The sample is frozen to a solid state.
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The frozen sample is then slowly warmed.

The temperature at which the first drop of liquid is observed is recorded as the beginning of

the melting range, and the temperature at which the entire solid has melted is the end of the

range. For a pure compound, this range should be narrow.[13][16]

Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material. It is a characteristic property and can be measured using a

refractometer.[17][18]

Apparatus:

Abbe refractometer

Constant temperature water bath

1,3-Diisopropylbenzene sample

Dropper

Procedure:

The refractometer is calibrated using a standard liquid with a known refractive index.

The prisms of the refractometer are cleaned with a suitable solvent (e.g., acetone or ethanol)

and allowed to dry.

A few drops of the 1,3-Diisopropylbenzene sample are placed on the lower prism using a

dropper.[18]

The prisms are closed and locked.

Water from a constant temperature bath is circulated through the refractometer to maintain a

constant temperature (e.g., 20 °C).
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The eyepiece is adjusted to bring the dividing line between the light and dark fields into

sharp focus.

The control knob is turned to move the dividing line to the center of the crosshairs.

The refractive index is read directly from the scale.

Visualizations
Experimental Workflow for Physical Property
Determination
The following diagram illustrates the logical workflow for determining the key physical

properties of 1,3-Diisopropylbenzene.

Workflow for Physical Property Determination

Sample Preparation

Property Measurement

Data Analysis

Reporting

1,3-Diisopropylbenzene Sample

Density Determination Boiling Point Determination Melting Point Determination Refractive Index Determination

Record and Analyze Data

Technical Report

Click to download full resolution via product page

Caption: Workflow for Physical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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